Cas no 94200-13-2 (Butanoic acid,3-cyclohexylpropyl ester)
94200-13-2 structure
Product Name:Butanoic acid,3-cyclohexylpropyl ester
CAS No:94200-13-2
MF:C13H24O2
MW:212.328464508057
CID:816716
PubChem ID:3023951
Update Time:2025-04-19
Butanoic acid,3-cyclohexylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-cyclohexylpropyl ester
- 3-cyclohexylpropyl butanoate
- 3-cyclohexylpropyl butyrate
- 94200-13-2
- EINECS 303-490-7
- NS00040235
- Butanoic acid, 3-cyclohexylpropyl ester
- T6VTX4RZT7
- DTXSID10240975
-
- Inchi: 1S/C13H24O2/c1-2-7-13(14)15-11-6-10-12-8-4-3-5-9-12/h12H,2-11H2,1H3
- InChI Key: VHCFMFPGCLEABB-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)CCCC1CCCCC1
Computed Properties
- Exact Mass: 212.177630004g/mol
- Monoisotopic Mass: 212.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Butanoic acid,3-cyclohexylpropyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
94200-13-2 (Butanoic acid,3-cyclohexylpropyl ester) Related Products
- 109-19-3(Butyl 3-methylbutanoate)
- 106-27-4(Isopentyl butyrate)
- 1341-38-4(6-Methylheptyl palmitate)
- 5870-68-8(Ethyl 3-Methylvalerate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 14352-61-5(Methylcyclohexaneacetate)
- 557-00-6(propyl isovalerate)
- 659-70-1(Isopentyl 3-methylbutanoate)
- 2035-99-6(Isopentyl octanoate)
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